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Compound of Interest

Compound Name: 4-lodopicolinonitrile

Cat. No.: B133930

Disclaimer: Information specifically pertaining to the safety and handling of 4-
lodopicolinonitrile is not readily available in public safety literature. This guide has been
developed by extrapolating data from a closely related compound, 3-Fluoro-4-
iodopicolinonitrile. Researchers, scientists, and drug development professionals should treat
this information as a precautionary overview and are strongly advised to conduct a thorough
risk assessment and consult with a qualified safety professional before handling 4-
lodopicolinonitrile. The introduction of a fluorine atom can significantly alter a compound's
chemical and toxicological properties.

Hazard Identification and Classification

Based on analogous compounds, 4-lodopicolinonitrile is anticipated to be a hazardous
substance. The primary concerns revolve around its potential toxicity if ingested or inhaled, and
its capacity to cause skin and eye irritation.

GHS Hazard Classification (Presumed, based on 3-Fluoro-4-iodopicolinonitrile):

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2)
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system
Hazard Statements (Presumed):

e H302: Harmful if swallowed.

e H332: Harmful if inhaled.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

Quantitative data for 4-lodopicolinonitrile is not available. The following table summarizes the
known properties of the analogous compound, 3-Fluoro-4-iodopicolinonitrile.

Property Value (for 3-Fluoro-4-iodopicolinonitrile)
Molecular Formula CeH2FIN2[1]

Molecular Weight 248.00 g/mol [1]

Appearance Solid[2]

Purity 297%[1]

Storage Temperature 4°C, protect from light[1]

Exposure Controls and Personal Protection

A comprehensive risk assessment should guide the selection of personal protective equipment
(PPE). The following are general recommendations.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.
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e Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
 Skin Protection:

o Wear a flame-retardant laboratory coat.

o Use chemically resistant gloves (e.qg., nitrile rubber). Glove thickness and breakthrough
time should be appropriate for the planned duration of handling.

o Respiratory Protection: If working outside of a fume hood or if dusts are generated, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
is recommended.
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Start: Handling 4-lodopicolinonitrile

Y

Is work performed in a certified chemical fume hood?

Use NIOSH-approved respirator for organic vapors and particulates

Standard PPE:
- Safety Goggles
- Lab Coat
- Chemical-resistant Gloves

Y
Add Face Shield

Proceed with Experiment

Click to download full resolution via product page
Caption: PPE Selection Workflow for Handling 4-lodopicolinonitrile.
Handling and Storage
Safe Handling:
+ Avoid contact with skin, eyes, and clothing.[3]

* Do not breathe dust or vapors.[4]
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Handle under an inert gas atmosphere where appropriate.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Protect from moisture and light.[4]

Store locked up.[5]

Keep away from incompatible materials such as strong oxidizing agents.[5]

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Accidental Release Measures

Personal Precautions:

Environmental Precautions:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 3).

Avoid breathing dust and contact with the spilled material.

o Prevent the material from entering drains or waterways.
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Methods for Cleaning Up:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.

o For large spills, dike the area to prevent spreading. Collect the material using a method that
does not generate dust (e.g., HEPA-filtered vacuum).

Firefighting Measures

Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
Specific Hazards Arising from the Chemical:

e Heating may cause a fire.

o Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides,
and hydrogen iodide.

Protective Equipment for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.
Disposal Considerations

» Dispose of this material and its container at a licensed hazardous waste collection point.
» Disposal must be in accordance with all applicable federal, state, and local regulations.

Experimental Protocols (Cited Methodologies)

No experimental protocols for the safety and handling of 4-lodopicolinonitrile were found. The
following diagram illustrates a general workflow for handling a chemical with the presumed
hazards of 4-lodopicolinonitrile.
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Caption: General Experimental Workflow for Handling Potentially Hazardous Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b133930?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/669066-35-7.html
https://cymitquimica.com/cas/669066-35-7/
https://www.fishersci.com/store/msds?partNumber=AAH5006803&productDescription=3-FLUORO-4-IODOPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.ambeed.com/product-details/specification/A153629
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b133930#4-iodopicolinonitrile-safety-and-handling-guidelines
https://www.benchchem.com/product/b133930#4-iodopicolinonitrile-safety-and-handling-guidelines
https://www.benchchem.com/product/b133930#4-iodopicolinonitrile-safety-and-handling-guidelines
https://www.benchchem.com/product/b133930#4-iodopicolinonitrile-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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